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Compound of Interest

Compound Name: N-methylcyclohexanecarboxamide

Cat. No.: B3056012 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and

structure of N-methylcyclohexanecarboxamide. The information is curated for professionals

in research and drug development, with a focus on delivering precise data and methodologies.

Chemical Identity and Structure
N-methylcyclohexanecarboxamide is a secondary amide featuring a cyclohexyl ring attached

to a carbonyl group, which is in turn bonded to a methylamino group.

IUPAC Name: N-methylcyclohexanecarboxamide[1] CAS Number: 6830-84-8[1] Molecular

Formula: C₈H₁₅NO[1] SMILES: CNC(=O)C1CCCCC1[1]

Visualization of the Chemical Structure

Figure 1: Chemical structure of N-methylcyclohexanecarboxamide.

Physicochemical Properties
Quantitative data for N-methylcyclohexanecarboxamide are summarized in the table below.

It is important to note that experimental values for properties such as melting point, boiling

point, and density are not readily available in the cited literature. The values presented are

primarily computed properties sourced from chemical databases.
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Property Value Source

Molecular Weight 141.21 g/mol [1]

Exact Mass 141.115364102 Da [1]

XLogP3-AA (LogP) 1.6 [1]

Hydrogen Bond Donor Count 1 [1]

Hydrogen Bond Acceptor

Count
1 [1]

Rotatable Bond Count 1 [1]

Topological Polar Surface Area 29.1 Å² [1]

Melting Point Data not available

Boiling Point Data not available

Density Data not available

Solubility Data not available

Experimental Protocols: Synthesis of N-
methylcyclohexanecarboxamide
A detailed, step-by-step experimental protocol for the synthesis of N-
methylcyclohexanecarboxamide is not explicitly available in the reviewed literature.

However, a representative two-step protocol can be constructed based on the well-established

reaction of converting a carboxylic acid to an acid chloride, followed by amidation.[2][3]

Reaction Scheme:

Cyclohexanecarboxylic acid + SOCl₂ → Cyclohexanecarbonyl chloride + SO₂ + HCl

Cyclohexanecarbonyl chloride + CH₃NH₂ → N-methylcyclohexanecarboxamide + HCl

Visualization of the Synthesis Workflow
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Step 1: Acid Chloride Formation Step 2: Amidation

Cyclohexanecarboxylic Acid + Thionyl Chloride Reflux Reaction Mixture Remove Excess Thionyl Chloride (Distillation) Crude Cyclohexanecarbonyl Chloride Dissolve Crude Acid Chloride in Anhydrous SolventUse in next step Cool to 0°C Add Methylamine Solution + Base (e.g., Triethylamine) Stir and Warm to Room Temperature Aqueous Work-up (Wash with HCl, NaHCO₃, Brine) Dry, Concentrate, and Purify (Chromatography/Recrystallization) N-methylcyclohexanecarboxamide

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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